Cas no 114285-09-5 ((+/-)-2-Acetylaminobutanoic Acid)

(+/-)-2-Acetylaminobutanoic Acid structure
114285-09-5 structure
Product Name:(+/-)-2-Acetylaminobutanoic Acid
CAS No:114285-09-5
MF:C6H11NO3
MW:145.156441926956
CID:106232
PubChem ID:306107
Update Time:2025-07-11

(+/-)-2-Acetylaminobutanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Propyl,3-(acetylamino)-3-carboxy- (9CI)
    • (+/-)-2-Acetylaminobutanoic Acid
    • (±)-2-Acetylaminobutanoic Acid
    • 2-ACETYLAMINOBUTANOIC ACID
    • 3-(Acetylamino)-3-carboxypropy
    • (3-(Acetylamino)-3-carboxypropyl)
    • Ac-DL-Abu-OH
    • F14579
    • AKOS003382267
    • N-Acetyl-DL-2-aminobutyric Acid
    • A866313
    • 2-acetamidobutanoic acid
    • 7211-57-6
    • J-003075
    • starbld0009306
    • Butanoic acid, 2-(acetylamino)-
    • 7682-14-6
    • NSC-203440
    • CS-0120033
    • N-ACETYL-DL-2-AMINO-N-BUTYRIC ACID
    • FT-0691524
    • SCHEMBL1704966
    • AB01272
    • N-Acetyl-DL-2-amino-butyric acid
    • 34271-24-4
    • EN300-332601
    • N-Acetyl-.alpha.-aminobutyric acid
    • NSC206247
    • 2-(Acetylamino)butanoic acid #
    • NSC203440
    • Butyric acid, 2-acetamido-
    • 2-[(1-Hydroxyethylidene)amino]butanoic acid
    • DTXSID00992835
    • Butanoic acid, 2-(acetylamino)-, (A+/-)-
    • NSC205007
    • NSC-206247
    • A0853
    • FT-0661137
    • (-2-Acetylaminobutanoic Acid-d3
    • 114285-09-5
    • MFCD00020430
    • 2-Acetamidobutyric Acid
    • acetylaminobutyric acid
    • DS-9768
    • 2-(Acetylamino)butanoic acid
    • NSC-205007
    • Butanoic acid,2-(acetylamino)-
    • Acetyl-D-2-aminobutyricacid
    • Inchi: 1S/C6H11NO3/c1-3-5(6(9)10)7-4(2)8/h5H,3H2,1-2H3,(H,7,8)(H,9,10)
    • InChI Key: WZVZUKROCHDMDT-UHFFFAOYSA-N
    • SMILES: OC(C(CC)NC(C)=O)=O

Computed Properties

  • Exact Mass: 145.07400
  • Monoisotopic Mass: 145.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.40000
  • LogP: 0.37660

(+/-)-2-Acetylaminobutanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A168195-10g
(+/-)-2-Acetylaminobutanoic Acid
114285-09-5
10g
$ 236.00 2023-04-19
TRC
A168195-100g
(+/-)-2-Acetylaminobutanoic Acid
114285-09-5
100g
$ 1860.00 2023-04-19
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent